Cas no 1335055-41-8 (5-Bromo-2-chloro-3-hydrazinylpyridine)

• Product Name: 5-Bromo-2-chloro-3-hydrazinylpyridine
• CAS No: 1335055-41-8
• MF: C₅H₅BrClN₃
• MW: 222.470298528671
• CID: 5168689
• Update Time: 2026-03-04

5-Bromo-2-chloro-3-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-3-hydrazinylpyridine
• (5-Bromo-2-chloro-pyridin-3-yl)-hydrazine
• A921150
• Pyridine, 5-bromo-2-chloro-3-hydrazinyl-

• Inchi： 1S/C5H5BrClN3/c6-3-1-4(10-8)5(7)9-2-3/h1-2,10H,8H2
• InChI Key： OQERNIRSCLTZPU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)NN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9

Additional information on 5-Bromo-2-chloro-3-hydrazinylpyridine

5-Bromo-2-chloro-3-hydrazinylpyridine (CAS 1335055-41-8): A Versatile Intermediate for Pharmaceutical and Agrochemical Applications

In the realm of heterocyclic chemistry, 5-Bromo-2-chloro-3-hydrazinylpyridine (CAS 1335055-41-8) has emerged as a crucial building block for synthesizing various bioactive compounds. This pyridine derivative with its unique bromo-chloro substitution pattern and reactive hydrazine functional group offers numerous possibilities in drug discovery and crop protection research. Recent searches in scientific databases reveal growing interest in this compound, particularly for developing kinase inhibitors and antimicrobial agents.

The molecular structure of 5-Bromo-2-chloro-3-hydrazinylpyridine combines three distinct features that make it valuable for medicinal chemistry: the electron-withdrawing bromo and chloro substituents at positions 5 and 2 respectively, and the nucleophilic hydrazine group at position 3. This combination enables diverse chemical transformations, making it a sought-after intermediate in pharmaceutical research. Analytical techniques like HPLC and mass spectrometry confirm its high purity (>98%), which is essential for reproducible results in drug development.

Current applications of 1335055-41-8 in drug discovery focus on its use as a precursor for anticancer compounds, particularly those targeting protein kinases. Researchers are exploring its potential in creating novel JAK inhibitors for autoimmune diseases and EGFR inhibitors for certain cancers. The compound's ability to form stable complexes with transition metals also makes it interesting for developing metal-based therapeutics, a rapidly growing field in medicinal chemistry.

In agrochemical research, 5-Bromo-2-chloro-3-hydrazinylpyridine serves as a key intermediate for synthesizing crop protection agents. Its structural features allow for the development of compounds with improved systemic activity and resistance management properties. Recent patents highlight its use in creating next-generation fungicides with novel modes of action, addressing the growing challenge of pathogen resistance in agriculture.

The synthesis of CAS 1335055-41-8 typically involves multi-step processes starting from commercially available pyridine precursors. Modern synthetic approaches emphasize green chemistry principles, using catalytic methods and environmentally friendly solvents to improve sustainability. Process optimization has led to significant yield improvements, making this compound more accessible for research and development purposes.

From a commercial perspective, demand for 5-Bromo-2-chloro-3-hydrazinylpyridine has been steadily increasing, driven by both pharmaceutical and agrochemical sectors. Suppliers now offer various packaging options, from milligram quantities for initial research to kilogram scales for process development. The global market for such fine chemicals is projected to grow significantly, reflecting the compound's importance in developing new therapeutic and agricultural solutions.

Quality control of 1335055-41-8 involves rigorous testing for impurities and byproducts. Advanced analytical methods including NMR spectroscopy and chromatographic techniques ensure batch-to-batch consistency. Proper storage conditions (typically under inert atmosphere at low temperatures) maintain the compound's stability and shelf life, which are critical factors for research applications.

Recent scientific literature reveals novel applications of 5-Bromo-2-chloro-3-hydrazinylpyridine in material science, particularly in developing organic semiconductors and coordination polymers. Its ability to form stable complexes with various metals opens possibilities for creating functional materials with tailored electronic and optical properties. This expansion into materials chemistry demonstrates the compound's versatility beyond traditional pharmaceutical applications.

Safety considerations for handling CAS 1335055-41-8 follow standard laboratory protocols for hydrazine derivatives. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended. Material safety data sheets provide detailed handling instructions, emphasizing the importance of working in well-ventilated areas and avoiding direct contact.

The future outlook for 5-Bromo-2-chloro-3-hydrazinylpyridine appears promising, with ongoing research exploring its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). As the pharmaceutical industry continues to seek novel drug scaffolds and the agricultural sector develops next-generation crop protection agents, this compound's importance as a versatile intermediate is likely to grow further in coming years.